Cas no 2228319-06-8 (4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine)

• Product Name: 4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine
• CAS No: 2228319-06-8
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• CID: 6568685
• PubChem ID: 165795824
• Update Time: 2025-07-27

4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine
• EN300-1975356
• 2228319-06-8

• Inchi： 1S/C10H14Cl2N2/c1-10(2,13)4-3-7-5-8(11)9(12)14-6-7/h5-6H,3-4,13H2,1-2H3
• InChI Key： RAQMYCQGMSNCQC-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CCC(C)(C)N)Cl

Computed Properties

• Exact Mass: 232.0534038g/mol
• Monoisotopic Mass: 232.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine

Comprehensive Overview of 4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine (CAS No. 2228319-06-8)

4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine (CAS No. 2228319-06-8) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, characterized by its dichloropyridine and methylbutanamine moieties, offers a fascinating subject for researchers and industry professionals alike. Its molecular formula and precise structure make it a valuable candidate for further exploration in pharmaceuticals, agrochemicals, and material science.

The growing interest in 4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine is reflected in the increasing number of searches related to its synthesis methods, biological activity, and industrial applications. Many users are curious about how this compound compares to other pyridine derivatives or its role in drug discovery. Recent trends also show a surge in queries about its safety profile and environmental impact, aligning with the global focus on sustainable and eco-friendly chemicals.

One of the key features of CAS No. 2228319-06-8 is its structural versatility. The presence of both chlorine atoms and an amine group allows for diverse chemical modifications, making it a promising building block for more complex molecules. Researchers are particularly interested in its potential as a pharmacophore in medicinal chemistry, where it could contribute to the development of novel therapeutics targeting specific biological pathways.

In the context of agrochemical research, 4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine has shown promise as a precursor for crop protection agents. Its ability to interact with certain enzymes or receptors in pests makes it a candidate for further investigation in this field. Additionally, its physicochemical properties, such as solubility and stability, are critical factors being studied to optimize its performance in various formulations.

The compound's spectroscopic data and analytical characterization are also topics of high interest. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These details are essential for ensuring reproducibility in research and industrial applications, addressing a common concern among scientists working with specialty chemicals.

Another area where 4-(5,6-dichloropyridin-3-yl)-2-methylbutan-2-amine is gaining traction is in material science. Its potential use as a ligand in coordination chemistry or as a monomer in polymer synthesis opens up new avenues for innovation. The compound's ability to form stable complexes with metals or participate in polymerization reactions could lead to the development of advanced materials with tailored properties.

As the demand for high-performance chemicals continues to rise, CAS No. 2228319-06-8 stands out as a compound with significant untapped potential. Its multidisciplinary applications and the ongoing research into its properties make it a subject worth following for anyone interested in the latest advancements in chemical science. Future studies may uncover even more exciting uses for this versatile molecule, further solidifying its place in the scientific community.